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Compound of Interest

Compound Name: alpha-Methylcinnamaldehyde

Cat. No.: B087293 Get Quote

α-Methylcinnamaldehyde: A Comprehensive
Technical Guide
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
alpha-Methylcinnamaldehyde, a versatile aromatic aldehyde, is a compound of significant

interest across various scientific disciplines, including flavor and fragrance science, organic

synthesis, and pharmacology. This technical guide provides a comprehensive overview of its

synonyms and alternative names, detailed physicochemical and spectroscopic properties, and

established experimental protocols for its synthesis, purification, and biological evaluation.

Furthermore, it elucidates the compound's interaction with key cellular signaling pathways,

offering insights for researchers in drug discovery and development.

Nomenclature and Identification
alpha-Methylcinnamaldehyde is known by a variety of synonyms and alternative names in

scientific literature and commercial contexts. A comprehensive list of these identifiers is

provided below to facilitate accurate identification and literature searches.

Table 1: Synonyms and Alternative Names for alpha-Methylcinnamaldehyde
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Type Name/Identifier

Common Name alpha-Methylcinnamaldehyde

IUPAC Name (2E)-2-Methyl-3-phenylprop-2-enal[1]

Systematic Names 2-Methyl-3-phenyl-2-propenal[2][3]

2-Methyl-3-phenylacrolein[1][2]

2-Methyl-3-phenylacrylaldehyde[1][4]

α-Methyl-trans-cinnamaldehyde[1]

Trade Names & Other Synonyms Methyl Cinnamic Aldehyde[4][5]

alpha-Methylcinnimal[1]

Canella aldehyde[6]

Cyprinal[6]

CAS Registry Number 101-39-3[1][2][4][5]

EC Number 202-938-8[5]

FEMA Number 2697[1][2]

PubChem CID 7557[2], 5372813[1]

Beilstein Number 507514[5]

Molecular Formula C₁₀H₁₀O[2][4][7]

InChI Key VLUMOWNVWOXZAU-UHFFFAOYSA-N[4]

Physicochemical and Spectroscopic Properties
A thorough understanding of the physicochemical and spectroscopic properties of alpha-
methylcinnamaldehyde is essential for its application in research and development.

Table 2: Physicochemical Properties of alpha-Methylcinnamaldehyde
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Property Value Reference

Molecular Weight 146.19 g/mol [2]

Appearance
Clear pale yellow to yellow

liquid
[2]

Odor Sweet, spicy, cinnamon-like [4]

Density 1.04 g/mL [2]

Boiling Point 148-149 °C at 27 mmHg ChemicalBook

Refractive Index (n20/D) 1.602 - 1.607 [2]

Solubility
Insoluble in water; soluble in

ethanol and oils.

Table 3: Spectroscopic Data for alpha-Methylcinnamaldehyde

Spectroscopy Key Features and Data

¹H NMR
Spectra available for review in various

databases.

¹³C NMR
Characteristic peaks for carbonyl carbon

(around 190-215 ppm) and aromatic carbons.

Infrared (IR)
Strong C=O stretching absorption around 1660-

1770 cm⁻¹.

Mass Spectrometry (MS)
GC-MS data available, showing characteristic

fragmentation patterns.

Experimental Protocols
This section provides detailed methodologies for key experiments involving alpha-
methylcinnamaldehyde, including its synthesis and purification.
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Synthesis of alpha-Methylcinnamaldehyde via Aldol
Condensation
A common method for the synthesis of alpha-methylcinnamaldehyde is the base-catalyzed

aldol condensation of benzaldehyde and propionaldehyde.

Protocol:

Reaction Setup: In a reaction vessel, prepare a solution of sodium hydroxide in a methanol-

water solvent system.

Addition of Reactants: To the cooled alkaline solution, add benzaldehyde. Subsequently, add

propionaldehyde dropwise while maintaining the temperature between 15-25 °C. The molar

ratio of benzaldehyde to propionaldehyde is typically around 1:1.1.

Reaction Monitoring: The reaction is stirred for several hours and monitored for completion

by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Upon completion, the reaction mixture is neutralized with a suitable acid. The

organic layer is separated, washed with water, and dried over an anhydrous salt (e.g.,

sodium sulfate).

Purification: The crude product is purified by vacuum distillation to yield pure alpha-
methylcinnamaldehyde.

Purification by Fractional Distillation (Rectification)
For high-purity trans-alpha-methylcinnamaldehyde, a multi-step rectification process can be

employed to separate it from cis-isomers and other impurities.

Protocol:

First Rectification: The crude alpha-methylcinnamaldehyde is subjected to vacuum

distillation to remove low-boiling impurities.

Second Rectification: A subsequent fractional distillation is performed to separate the trans-

isomer from the cis-isomer.
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Acid Treatment: The fraction enriched in the cis-isomer can be treated with acid to facilitate

isomerization to the more stable trans-isomer, which can then be recycled into the

purification process.

Final Rectification: A final vacuum distillation is carried out to obtain high-purity trans-alpha-
methylcinnamaldehyde.

Biological Activity and Signaling Pathways
alpha-Methylcinnamaldehyde and its analogs have been investigated for various biological

activities. Notably, cinnamaldehyde derivatives have been shown to modulate key cellular

signaling pathways involved in inflammation and cell survival.

Anti-inflammatory Activity and NF-κB/JNK Signaling
Cinnamaldehyde and its analogs have demonstrated anti-inflammatory effects by inhibiting the

NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and JNK (c-Jun N-

terminal kinase) signaling pathways. These pathways are crucial regulators of inflammatory

responses.

Caption: Inhibition of NF-κB and JNK signaling by α-Methylcinnamaldehyde.

Modulation of STAT3 Signaling Pathway
The Signal Transducer and Activator of Transcription 3 (STAT3) pathway is another important

target. Aberrant STAT3 signaling is implicated in various diseases, including cancer.

Cinnamaldehyde derivatives have been shown to interfere with this pathway.
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Caption: α-Methylcinnamaldehyde interferes with the JAK-STAT3 signaling pathway.

Conclusion
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alpha-Methylcinnamaldehyde is a multifaceted compound with a well-defined chemical profile

and a range of biological activities. The information presented in this guide, from its various

names to detailed experimental protocols and its interaction with cellular signaling pathways,

provides a solid foundation for researchers and professionals in drug development and other

scientific fields. Further investigation into its pharmacological properties and mechanism of

action holds promise for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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